Cas no 1393441-67-2 (N-Cbz-N'-isopropyl-DL-phenylglycinamide)

• Product Name: N-Cbz-N'-isopropyl-DL-phenylglycinamide
• CAS No: 1393441-67-2
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 3043311
• Update Time: 2025-06-13

N-Cbz-N'-isopropyl-DL-phenylglycinamide Chemical and Physical Properties

Names and Identifiers

• N-Cbz-N'-isopropyl-DL-phenylglycinamide
• benzyl N-[2-oxo-1-phenyl-2-(propan-2-ylamino)ethyl]carbamate
• V2900

• Inchi： 1S/C19H22N2O3/c1-14(2)20-18(22)17(16-11-7-4-8-12-16)21-19(23)24-13-15-9-5-3-6-10-15/h3-12,14,17H,13H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key： BFCRSIPPTGADMX-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 399
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 556.5±50.0 °C at 760 mmHg
• Flash Point: 290.4±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-Cbz-N'-isopropyl-DL-phenylglycinamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Cbz-N'-isopropyl-DL-phenylglycinamide

Exploring N-Cbz-N'-isopropyl-DL-phenylglycinamide (CAS 1393441-67-2): A Versatile Building Block in Organic Synthesis

In the realm of organic chemistry, N-Cbz-N'-isopropyl-DL-phenylglycinamide (CAS 1393441-67-2) has emerged as a critical intermediate for pharmaceutical and peptide research. This compound, characterized by its Cbz (carbobenzyloxy) protecting group and isopropyl moiety, offers unique reactivity patterns that align with modern green chemistry principles. Researchers increasingly focus on its role in asymmetric synthesis and peptide coupling, addressing trending topics like sustainable drug development and AI-assisted molecular design.

The structural features of N-Cbz-N'-isopropyl-DL-phenylglycinamide make it a hotspot for structure-activity relationship (SAR) studies. Its DL-phenylglycinamide backbone provides chiral versatility, a property highly sought after in enzyme inhibition research. Recent publications highlight its utility in designing protease inhibitors, a class of compounds gaining traction due to their applications in antiviral therapies—a topic dominating scientific queries since the COVID-19 pandemic.

From a synthetic perspective, the CAS 1393441-67-2 compound exemplifies advancements in protective group strategies. The Cbz group’s orthogonal deprotection compatibility with Fmoc/t-Bu methodologies answers frequent search queries about peptide solid-phase synthesis optimization. Laboratories leveraging automated synthesizers often prioritize such reagents to minimize side reactions, reflecting industry shifts toward high-throughput screening compatibility.

Thermodynamic studies of N-Cbz-N'-isopropyl-DL-phenylglycinamide reveal exceptional stability under microwave-assisted reactions—a technique trending in flow chemistry forums. This aligns with Google Scholar’s top-searched terms like "energy-efficient amide bond formation", positioning the compound as a case study for green solvent alternatives. Notably, its crystalline form enables X-ray diffraction analysis, a feature pivotal for crystallography-driven drug design discussions.

Beyond academia, CAS 1393441-67-2 intersects with commercial interests. Patent databases show its inclusion in bioconjugation kits, responding to the surge in ADC (antibody-drug conjugate) development. The isopropyl segment’s lipophilicity also makes it a candidate for blood-brain barrier permeability studies, a recurring theme in neuropharmacology search trends.

Quality control protocols for N-Cbz-N'-isopropyl-DL-phenylglycinamide often emphasize HPLC purity and chiral HPLC separation, addressing industry concerns about racemization during scale-up. These keywords consistently rank high in analytical chemistry forums, underscoring the compound’s relevance in GMP-compliant manufacturing dialogues.

In conclusion, CAS 1393441-67-2 embodies the convergence of traditional organic synthesis and cutting-edge pharmaceutical demands. Its multifaceted applications—from peptide therapeutics to computational chemistry validation—ensure its prominence in both literature and laboratory workflows, answering pressing questions in drug discovery optimization.